Cas no 2138240-08-9 (Pentane, 1-chloro-5-methoxy-2,2,4,4-tetramethyl-)

• Product Name: Pentane, 1-chloro-5-methoxy-2,2,4,4-tetramethyl-
• CAS No: 2138240-08-9
• MF: C₁₀H₂₁ClO
• MW: 192.726142644882
• CID: 5289260
• Update Time: 2025-05-24

Pentane, 1-chloro-5-methoxy-2,2,4,4-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Pentane, 1-chloro-5-methoxy-2,2,4,4-tetramethyl-

• Inchi： 1S/C10H21ClO/c1-9(2,7-11)6-10(3,4)8-12-5/h6-8H2,1-5H3
• InChI Key： MTKLCFUJQMVFOH-UHFFFAOYSA-N
• SMILES： C(Cl)C(C)(C)CC(C)(C)COC

Additional information on Pentane, 1-chloro-5-methoxy-2,2,4,4-tetramethyl-

1-Chloro-5-methoxy-2,2,4,4-tetramethylpentane (CAS No. 2138240-08-9)

1-Chloro-5-methoxy-2,2,4,4-tetramethylpentane is a unique organic compound with the CAS registry number 2138240-08-9. This compound belongs to the class of alkyl chlorides and features a pentane backbone substituted with a chlorine atom at position 1 and a methoxy group at position 5. The molecule is further substituted with four methyl groups at positions 2 and 4, which significantly influence its physical and chemical properties. The presence of these substituents imparts steric hindrance and electronic effects, making this compound a subject of interest in various fields of chemistry and materials science.

The structure of 1-chloro-5-methoxy-2,2,4,4-tetramethylpentane is characterized by its branched carbon chain and the strategic placement of functional groups. The chlorine atom at position 1 contributes to the compound's reactivity in nucleophilic substitution reactions, while the methoxy group at position 5 introduces electron-donating effects through resonance. The bulky methyl groups at positions 2 and 4 create a highly hindered environment around the central carbon atoms, which can influence reaction pathways and selectivity in synthetic processes.

Recent studies have highlighted the potential of 1-chloro-5-methoxy-2,2,4,4-tetramethylpentane as a versatile building block in organic synthesis. Researchers have explored its use in constructing complex molecular architectures with high stereochemical control. For instance, its ability to undergo SN2 reactions under specific conditions has been exploited to synthesize chiral compounds with applications in pharmaceuticals and agrochemicals.

The physical properties of 1-chloro-5-methoxy-2,2,4,4-tetramethylpentane are also noteworthy. Its melting point and boiling point are significantly influenced by the steric hindrance introduced by the methyl groups. Experimental data indicate that this compound has a relatively low melting point due to the weak intermolecular forces resulting from its branched structure. Similarly, its boiling point is higher than that of simpler alkanes due to the increased molecular weight and polar substituents.

In terms of synthesis, 1-chloro-5-methoxy-2,2,4,4-tetramethylpentane can be prepared through various routes. One common method involves the chlorination of a suitable precursor under controlled conditions. Recent advancements in catalytic methods have enabled more efficient syntheses with improved yields and selectivity. For example, the use of transition metal catalysts has been reported to facilitate the formation of this compound via radical or organocopper-mediated mechanisms.

The applications of 1-chloro-5-methoxy-2,2,4,4-tetramethylpentane span across multiple disciplines. In materials science, it has been investigated as a precursor for advanced polymers with tailored mechanical properties. Its unique structure allows for the formation of cross-linked networks that exhibit enhanced thermal stability and mechanical strength. Additionally, in medicinal chemistry, this compound has been explored as a lead molecule for designing bioactive agents targeting specific biological pathways.

From an environmental perspective, understanding the fate and behavior of 1-chloro-5-methoxy-2,2,4,tetramethylpentane is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under aerobic conditions; however; its persistence in aquatic environments remains an area of active research.

In conclusion; 1-chloro-5-methoxy-2;2;4;4-tetramethylpentane (CAS No. 2138240–08–9) is a multifaceted organic compound with significant potential in various chemical domains. Its structure; reactivity; and physical properties make it an invaluable tool for researchers seeking to develop innovative materials and therapeutic agents.